Cas no 11056-06-7 (Bleomycin)

Bleomycin structure

Product Name:Bleomycin

CAS No:11056-06-7

MF:C₅₅H₈₄N₁₇O₂₁S₃

MW:1415.55176830292

CID:48701

PubChem ID:5360373

Update Time:2025-04-18

Bleomycin Chemical and Physical Properties

Names and Identifiers

- Bleomycin
- BLENOXANE
- BLEO
- BleoBleocin
- Bleocinbase
- bleomicin
- BLEOMYCIN HCL,USP29
- BLEOMYCIN SULPHATE
- BLEXANE
- BLM
- EP5.3 (LAB)
- Bleomicina (INN-Spanish)
- Bleomycin sulfate
- Bleomycin [INN:BAN]
- BLEOMYCINS (IARC)
- Bleomycinum (INN-Latin)
- bleomycin a2
- 11056-06-7
- Bleomicina
- Bleomycine (INN-French)
- NSC125066
- Bleomycinum [INN-Latin]
- HSDB 3208
- 40S1VHN69B
- Bleocin
- NSC-125066
- Bleomycinum
- Bleomycine [INN-French]
- CCRIS 2754
- DB00290
- BLEOMYCIN (IARC)
- MIXTURE OF CYTOTOXIC GLYCOPEPTIDES PRODUCED BY THE GROWTH OF STREPTOMYCES VERTICILLUS
- UNII-40S1VHN69B
- Bleomicina [INN-Spanish]
- NDC 0015-3010
- NSC 125066
- Bellon, Bleomycine
- Bleomycin [INN]
- LMPK14000006
- SCHEMBL21090952
- DTXSID1030862
- Bleomycine
- 3-[[2-[2-[2-[[(2S,3R)-2-[[(2S,3S,4R)-4-[[(2S)-2-[[6-Amino-2-[(1S)-3-amino-1-[[(2S)-2,3-diamino-3-oxopropyl]amino]-3-oxopropyl]-5-methylpyrimidine-4-carbonyl]amino]-3-[(2R,3S,4S,5S,6S)-3-[(2R,3S,4S,5R,6R)-4-carbamoyloxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-(3H-imidazol-4-yl)propanoyl]amino]-3-hydroxy-2-methylpentanoyl]amino]-3-hydroxybutanoyl]amino]ethyl]-1,3-thiazol-4-yl]1,3-thiazole-4-carbonyl]amino]propyl-dimethylsulfanium
- DNA helicase
- Bleo Bleocin
- Bleomycins
- Blenamax
- BDBM50547621
- AKOS032960358
- Bleo-kyowa
- CHEMBL403664
- Q26841044
- Bleomycin hydrochloride
- N(1)-[3-(dimethylsulfonio)propyl]bleomycinamide
- DTXSID20872327
- C06854
- CHEBI:3139
- SCHEMBL134155
- Bleomycin Hexal
- 11116-31-7
- CHEMBL439180
- NSC-146842
- Isobleomycin A2
- Q26998364
- Bleomycinamide, 3(sup B)-O-de(aminocarbonyl)-N(sup 1)-(3-(dimethylsulfonio)propyl)-, 2(sup B)-carbamate
- 9041-93-4
- 51041-93-1
- NCIMech_000876
- NSC146842
- Inchi： 1S/C55H83N17O21S3/c1-20-33(69-46(72-44(20)58)25(12-31(57)76)64-13-24(56)45(59)82)50(86)71-35(41(26-14-61-19-65-26)91-54-43(39(80)37(78)29(15-73)90-54)92-53-40(81)42(93-55(60)88)38(79)30(16-74)89-53)51(87)66-22(3)36(77)21(2)47(83)70-34(23(4)75)49(85)63-10-8-32-67-28(18-94-32)52-68-27(17-95-52)48(84)62-9-7-11-96(5)6/h14,17-19,21-25,29-30,34-43,53-54,64,73-75,77-81H,7-13,15-16,56H2,1-6H3,(H13-,57,58,59,60,61,62,63,65,66,69,70,71,72,76,82,83,84,85,86,87,88)/p+1/t21-,22+,23+,24-,25-,29?,30?,34-,35-,36-,37?,38?,39?,40?,41-,42?,43?,53?,54?/m0/s1
- InChI Key： OYVAGSVQBOHSSS-WXFSZRTFSA-O
- SMILES： S1C=C(C2=NC(C(NCCC[S+](C)C)=O)=CS2)N=C1CCNC([C@H]([C@@H](C)O)NC([C@@H](C)[C@@H]([C@@H](C)NC([C@H]([C@H](C1=CN=CN1)OC1C(C(C(C(CO)O1)O)O)OC1C(C(C(C(CO)O1)O)OC(N)=O)O)NC(C1C(C)=C(N)N=C([C@H](CC(N)=O)NC[C@@H](C(N)=O)N)N=1)=O)=O)O)=O)=O